Cas no 1024523-09-8 (4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide)

• Product Name: 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide
• CAS No: 1024523-09-8
• MF: C₁₈H₁₄ClN₃O₅S
• MW: 419.838861942291
• MDL: MFCD07777934
• CID: 5230078
• Update Time: 2025-06-13

4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide

• MDL： MFCD07777934
• Inchi： 1S/C18H14ClN3O5S/c19-15-9-8-14(11-16(15)22(23)24)28(25,26)21-18-17(7-4-10-20-18)27-12-13-5-2-1-3-6-13/h1-11H,12H2,(H,20,21)
• InChI Key： ZCXSCUHNUQNHJI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC=CC=C2OCC2=CC=CC=C2)(=O)=O)=CC=C(Cl)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide

Chemical Profile of 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide (CAS No. 1024523-09-8)

4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide, identified by the CAS number 1024523-09-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural framework of this molecule incorporates multiple functional groups, including a chloro substituent, a nitro group, and a pyridine moiety linked through an N-sulfonamide bond, which collectively contribute to its unique chemical properties and potential pharmacological applications.

The presence of the chloro group at the 4-position and the nitro group at the 3-position of the benzenesulfonamide core introduces electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate in synthetic chemistry. Additionally, the 3-phenylmethoxypyridin-2-yl substituent adds complexity to the molecule, potentially influencing its solubility, metabolic stability, and interaction with biological targets. These structural features make this compound an intriguing candidate for further investigation in drug discovery pipelines.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. Sulfonamides are known for their ability to act as scaffolds for drugs targeting various diseases, including infections, inflammation, and cancer. The specific arrangement of functional groups in 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide suggests potential interactions with enzymes or receptors involved in these pathological processes. For instance, the nitro group can be reduced to an amine, altering the electronic properties of the molecule and possibly modulating its biological effects.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. The pyridine moiety in 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide could serve as a hinge-binding region, mimicking natural substrates or inhibitors to modulate kinase activity. Furthermore, the sulfonamide group is frequently found in kinase inhibitors due to its ability to form hydrogen bonds and stabilize binding interactions. The combination of these features positions this compound as a promising lead for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with remarkable accuracy. Molecular docking studies have been employed to evaluate how 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide might interact with various kinases. Preliminary results suggest that this compound could exhibit inhibitory activity against specific isoforms of kinases implicated in tumor growth and progression. These findings are particularly exciting given the growing demand for targeted therapies in oncology.

The synthesis of 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves introducing and manipulating multiple functional groups while maintaining regioselectivity and yield. Techniques such as nucleophilic aromatic substitution for introducing the chloro group, nitration for adding the nitro group, and palladium-catalyzed cross-coupling reactions for linking the pyridine moiety are critical steps in this process. Optimizing these synthetic routes is essential for producing sufficient quantities of the compound for further biological testing.

The pharmacokinetic properties of 4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-yl)benzenesulfonamide also warrant careful consideration. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways can significantly impact its therapeutic potential. Computational modeling has been used to predict these properties based on structural features alone before experimental validation is necessary. Such predictions can guide medicinal chemists in designing derivatives with improved pharmacokinetic profiles.

In conclusion,4-chloro-3-nitro-N-(3-phenylmethoxypyridin-2-y l)benzenesulfonamide (CAS No. 1024523 - 09 - 8) represents a fascinating compound with multiple potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting diseases such as cancer and inflammatory disorders. As research continues to uncover new biological functions and synthetic strategies for sulfonamide derivatives,this compound holds promise as a lead molecule worthy of further exploration.